Aluminum(III) Chloride

• CAS No.: 7446-70-0
• Product Name: Aluminum(III) Chloride
• Molecular Formula: AlCl3
• Molecular Weight: 133.34 g/mol
• IUPAC Name: trichloroalumane
• Standard InChI: InChI=1S/Al.3ClH/h;3*1H/q+3;;;/p-3
• Standard InChIKey: VSCWAEJMTAWNJL-UHFFFAOYSA-K
• Impurities: The main impurity is iron (0.05 wt % max or 0.01 wt % for resublimed product); Impurities: ferric chloride; free aluminum; insolubles; IMPURITIES: FERRIC CHLORIDE, 0.08%; SILICON CHLORIDE, 0.02%; SODIUM CHLORIDE, 0.02%
• SMILES: [Al](Cl)(Cl)Cl
• Canonical SMILES: [Al+3].[Cl-].[Cl-].[Cl-]
• Boiling Point: 230 °F at 760 mm Hg (USCG, 1999); 182.7 °C at 752 mm Hg /Sublimation temperature/
• Colorform: White when pure; ordinarily gray or yellow to greenish; White, hexagonal crystals or powder; White or colorless hexagonal deliquescent or moisture sensitive plates
• Density: 2.44 at 77 °F (USCG, 1999); 1.28 (USCG, 1999); 2.48; 2.44 g/cm³
• Melting Point: 381 °F (USCG, 1999); -30 °F (USCG, 1999); 194; 192.6 °C
• Physical Description: Aluminum chloride, anhydrous appears as a white to gray powder with a pungent odor. Corrosive to tissue and toxic by ingestion.; Aluminum chloride, solution appears as a straw-colored liquid. Denser than water. Contact may cause severe irritation to skin, eyes, and mucous membranes. May be toxic by ingestion.; DryPowder; Liquid; PelletsLargeCrystals; WetSolid; COLOURLESS-TO-WHITE POWDER. TURNS GREY-TO-YELLOW ON EXPOSURE TO MOISTURE.
• Description: Aluminum chloride, solution appears as a straw-colored liquid. Denser than water. Contact may cause severe irritation to skin, eyes, and mucous membranes. May be toxic by ingestion.; Aluminum chloride, anhydrous appears as a white to gray powder with a pungent odor. Corrosive to tissue and toxic by ingestion.; Aluminum chloride is a chemical compound with the chemical formula AlCl3. When contaminated with iron chloride, it often displays a yellow color compared to the white pure compound. It is used in various chemical applications as a Lewis base, with anhydrous aluminium trichloride being the most commonly used Lewis acid. It may also be found in over-the-counter as an antiperspirant or prescription products as an antihemorrhagic agent. In antiperspirant products, FDA approves the use of aluminum chloride as an active ingredient up to 15%, calculated on the hexahydrate form, in an aqueous solution nonaerosol dosage form.
• Related CAS: 7784-13-6 (Parent)
• Shelf Life: Low melting solids or colorless, volatile liquids. /Alkylaluminum halides/; Less sensitive than trialkylaminums to oxidation upon exposure to air. /Alkylaluminum halides/
• Solubility: Water reactive; Soluble in benzene, carbon tetrachloride, chloroform.; Freely soluble in many organic solvents, such as benzophenone, nitrobenzene.; Solubility in water: reaction
• Synonyms: AlCl3; aluminum chloride; aluminum chloride hexahydrate; aluminum chloride, anhydrous; aluminum trichloride; Anhydrous Aluminum Chloride; Drysol
• Vapor Pressure: 1 mm Hg at 100.0 °C
• PubChem Compound: 24012
• Last Modified: Nov 11 2021